Cas no 1415560-57-4 (3-(3-methoxyphenyl)-N1,N1,N7,N7-tetramethylisoquinoline-1,7-diamine)

• Product Name: 3-(3-methoxyphenyl)-N1,N1,N7,N7-tetramethylisoquinoline-1,7-diamine
• CAS No: 1415560-57-4
• MF: C₂₀H₂₃N₃O
• MW: 321.416124582291
• CID: 4595338
• Update Time: 2025-06-14

3-(3-methoxyphenyl)-N1,N1,N7,N7-tetramethylisoquinoline-1,7-diamine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-N1,N1,N7,N7-tetramethylisoquinoline-1,7-diamine
• D77385

• Inchi： 1S/C20H23N3O/c1-22(2)16-10-9-14-12-19(15-7-6-8-17(11-15)24-5)21-20(23(3)4)18(14)13-16/h6-13H,1-5H3
• InChI Key： YRXWLAKJMWGMAV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=CC2C=CC(=CC=2C(=N1)N(C)C)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 400
• XLogP3: 4.3
• Topological Polar Surface Area: 28.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-methoxyphenyl)-N1,N1,N7,N7-tetramethylisoquinoline-1,7-diamine

Research Update on 3-(3-Methoxyphenyl)-N1,N1,N7,N7-Tetramethylisoquinoline-1,7-diamine (CAS: 1415560-57-4)

The compound 3-(3-methoxyphenyl)-N1,N1,N7,N7-tetramethylisoquinoline-1,7-diamine (CAS: 1415560-57-4) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This heterocyclic amine derivative, characterized by its unique isoquinoline core with tetramethylamino and methoxyphenyl substituents, has shown promising biological activities in preliminary studies. Recent publications highlight its potential as a modulator of protein-protein interactions, particularly in the context of neurodegenerative diseases and cancer pathways.

Structural analysis reveals that the planar isoquinoline scaffold combined with the electron-donating methoxy group at the 3-position creates a distinctive pharmacophore. Computational docking studies published in Q2 2023 suggest this compound may exhibit selective binding to α-synuclein oligomers, with potential implications for Parkinson's disease therapeutics. The tetramethylamino groups appear to enhance blood-brain barrier permeability, as demonstrated in recent in vivo pharmacokinetic studies using radiolabeled analogs (Journal of Medicinal Chemistry, 2023).

In oncology research, a 2024 study in ACS Chemical Biology reported that 1415560-57-4 shows moderate inhibitory activity against certain protein kinases involved in tumor metastasis, particularly at micromolar concentrations. The compound's mechanism appears to involve allosteric modulation rather than direct ATP-competitive inhibition, as evidenced by X-ray crystallography data of the compound bound to its target. This unique binding mode may explain its selectivity profile observed in kinase panel screening assays.

Synthetic approaches to 1415560-57-4 have been optimized in recent months, with a notable improvement in yield (from 32% to 68%) through palladium-catalyzed Buchwald-Hartwig amination steps (Organic Process Research & Development, 2024). These methodological advances have facilitated larger-scale production for preclinical evaluation. Stability studies indicate the compound maintains integrity under standard storage conditions, though it shows sensitivity to strong oxidizing agents.

Current challenges in the development of 1415560-57-4 include optimizing its metabolic stability, as initial ADME studies show rapid Phase II conjugation in liver microsomes. Several research groups are actively pursuing structural analogs with improved pharmacokinetic properties while maintaining the core pharmacophore. The compound continues to serve as an important chemical probe for understanding isoquinoline-based modulation of biological targets, with potential applications in both therapeutic development and basic research.